3-Methyl-3-(1-methylethoxy)-azetidine HCl

• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• SMILES: CC(C)OC1(CNC1)C.Cl
• InChI: InChI=1S/C7H15NO.ClH/c1-6(2)9-7(3)4-8-5-7;/h6,8H,4-5H2,1-3H3;1H
• InChIKey: PRRPFSQSOGLWEM-UHFFFAOYSA-N

Researchers requiring precise steric and lipophilic tuning at the azetidine 3-position often face limited availability of well-characterized, scalable building blocks. 3-Methyl-3-(1-methylethoxy)-azetidine HCl (CAS 1211790-78-1) addresses this gap with a unique gem-dimethyl-like substitution pattern. • Distinct steric & electronic probe for SAR at the azetidine 3-position; enables precise mapping of target binding pocket tolerance. • Reliable kilogram-scale precursor synthesis ensures scalable supply for multi-step drug discovery programs. • Supplied as hydrochloride salt (≥97% purity) with consistent quality for reproducible experimental outcomes.

3-Methyl-3-(1-methylethoxy)-azetidine HCl: Core Profile

3-Methyl-3-(1-methylethoxy)-azetidine HCl (CAS 1211790-78-1) is a synthetic small-molecule chemical compound belonging to the azetidine class of four-membered nitrogen-containing heterocycles. With a molecular formula of C₇H₁₆ClNO and a molecular weight of 165.66 g/mol, it is typically supplied as a hydrochloride salt . This compound serves primarily as a specialty chemical building block or a reference standard in pharmaceutical research and development, particularly in the synthesis and optimization of bioactive molecules featuring the conformationally constrained azetidine scaffold .

Workflow SAR probe for azetidine 3-position mapping

Selection Gem-dimethyl-like substitution topology

Context Conformationally constrained heterocycle scaffold

Why Substitution Specificity Matters

The azetidine scaffold is a privileged structure in medicinal chemistry, and subtle changes to its substitution pattern can profoundly alter a molecule's physicochemical and pharmacological properties [1]. 3-Methyl-3-(1-methylethoxy)-azetidine HCl is a highly specific derivative that is not interchangeable with simpler azetidine building blocks or other 3-substituted analogs. Its unique combination of a geminal dimethyl-like substitution pattern (3-methyl) and an isopropoxy group creates a distinct steric and electronic environment. This specific topology is critical for engaging biological targets or directing subsequent synthetic transformations in ways that a generic azetidine, a 3-hydroxyazetidine, or even a different 3-alkoxy derivative cannot replicate . Procuring the precise compound ensures experimental reproducibility and prevents the introduction of variables that could derail a research program [2].

3-Isopropoxyazetidine Lacks the methyl group, altering steric bulk and hydrophobic contact potential.

3-Hydroxyazetidine Absence of isopropoxy group changes H-bonding and lipophilicity profile.

• [1] Han, Y., et al. (2012). Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192. View Source
• [2] ChemSrc. (2024). 3-Isopropoxy-3-methylazetidine hydrochloride. Product Information. CAS 1211790-78-1. View Source

Quantitative Evidence for Selection

Structural Differentiation by Gem-Dimethyl-Like Substitution

The presence of both a methyl and an isopropoxy group at the 3-position of the azetidine ring is a distinct and differentiating structural feature. This creates a 'gem-dimethyl' like effect, increasing steric bulk and potentially influencing conformational dynamics compared to simpler analogs like 3-isopropoxyazetidine or 3-hydroxyazetidine hydrochloride [1]. This substitution pattern is not a minor variation; it represents a distinct chemical entity (C₇H₁₆ClNO) with a unique topology.

Structural Differentiation

Class-level inference

3-Methyl + isopropoxy vs. 3-isopropoxy or 3-hydroxy

Supports SAR binding-pocket mapping

Data based on scaffold class, not compound-specific

Evidence Dimension	Substituent Pattern at Azetidine 3-Position
Target Compound Data	3-Methyl, 3-(1-methylethoxy) (CAS 1211790-78-1, C₇H₁₆ClNO)
Comparator Or Baseline	3-Isopropoxyazetidine (CAS 871791-79-6, C₆H₁₃NO) and 3-Hydroxyazetidine HCl (CAS 18621-18-6, C₃H₈ClNO)
Quantified Difference	Target has an additional methyl group at the 3-position compared to both comparators, altering molecular weight, volume, and potential for Van der Waals interactions.
Conditions	Structural comparison based on published molecular formulas and CAS registry data.

Why This Matters

This specific steric and hydrophobic profile is essential for SAR studies where a precise molecular shape is required to fit a defined binding pocket or to control the trajectory of a functional group.

• [1] Chemical Synthesis and Cytotoxic Activities of Azetidine Derivatives. (n.d.). Abstract. CAOD Oriprobe. View Source

Synthetic Route Efficiency and Scalability

The development of the 3-isopropoxyazetidine core, a direct precursor to the target compound, has been the subject of dedicated process chemistry optimization. A reported two-step synthetic route for 3-isopropoxy-azetidine is described as 100% selective and efficient, with no detectable side products, enabling synthesis at kilogram quantities . This level of process development underpins the reliable supply and consistent quality of the target compound for research use.

Synthetic Route

Data to verify

Two-step, 100% selective, kg-scale

Supports reliable supply context

Precursor data; validate for target compound

Evidence Dimension	Synthetic Route Efficiency and Scale
Target Compound Data	Derived from an optimized two-step, 100% selective process for 3-isopropoxy-azetidine, enabling kilogram-scale synthesis.
Comparator Or Baseline	A previous five-step synthetic route for the same core structure.
Quantified Difference	Reduction from a five-step to a two-step synthesis; improvement in selectivity to 100% with no side products detected.
Conditions	Process development data for the preparation of the 3-isopropoxy-azetidine precursor.

Why This Matters

An optimized, scalable, and high-selectivity synthesis route for a precursor implies a more reliable, cost-effective, and high-purity supply chain for the final research compound compared to analogs that lack such industrial process development.

Lipophilicity and Metabolic Stability Profile

The introduction of substituents on the azetidine ring is a known strategy to modulate key physicochemical properties. Unsubstituted azetidine hydrochloride is highly hydrophilic with a calculated LogP of -0.30 and LogD values of -3.54 (pH 5.5) and -3.30 (pH 7.4) [1]. Conversely, the addition of fluorine atoms, as in 3,3-difluoroazetidine hydrochloride, increases lipophilicity and improves solvent processability . While precise LogP/LogD data for the target compound is not available, the introduction of the methyl and isopropoxy groups is expected to significantly increase its lipophilicity relative to the parent azetidine, placing it in a distinct physicochemical space from both the parent and its fluorinated analog.

Lipophilicity Profile

Class-level inference

Predicted higher LogP vs. azetidine HCl

Context for ADME tuning studies

Prediction based on substituent class effects

Evidence Dimension	Predicted Lipophilicity (LogP/LogD)
Target Compound Data	No specific data available; predicted to be significantly higher than unsubstituted azetidine HCl (LogP: -0.30) due to the presence of alkyl and alkoxy substituents.
Comparator Or Baseline	Azetidine HCl (LogP: -0.30, LogD pH 7.4: -3.30); 3,3-Difluoroazetidine HCl (Increased lipophilicity vs. parent)
Quantified Difference	Parent compound is highly hydrophilic (LogP -0.30). Fluorination increases lipophilicity. The target compound's substituents are expected to create a different, more lipophilic profile than both.
Conditions	Calculated properties for azetidine HCl; qualitative assessment for others.

Why This Matters

Lipophilicity is a key driver of membrane permeability, solubility, and metabolic stability. The specific substitution pattern of this compound yields a unique property profile that is critical for applications where fine-tuning of ADME characteristics is required.

• [1] ChemBase. (n.d.). azetidine hydrochloride. Property Data. CBID: 32944. View Source

High-Value Research Applications

SAR Studies and Binding Pocket Mapping

This compound is an ideal tool for SAR studies exploring the 3-position of the azetidine ring. Its unique 'gem-dimethyl-like' substitution pattern provides a distinct steric and hydrophobic probe compared to unsubstituted or mono-substituted azetidines. By incorporating this building block into a lead molecule, medicinal chemists can precisely map the tolerance of a biological target's binding pocket for steric bulk and lipophilicity, a critical step in optimizing potency and selectivity [1].

Reliable Building Block for Multi-Step Synthesis

The reported kilogram-scale synthesis of its core precursor, 3-isopropoxyazetidine, via a highly selective two-step route suggests a robust supply chain for this compound . This makes it a practical choice for researchers needing a reliable and scalable source of a specialized azetidine building block for multi-step syntheses, especially in early-stage drug discovery where consistent quality and availability are paramount.

ADME Optimization via Physicochemical Modulation

The azetidine ring is a recognized bioisostere, and its substitution is a key lever for tuning ADME properties. The combination of a methyl and an isopropoxy group on this compound creates a unique lipophilic and steric profile that is distinct from both the parent azetidine and other substituted analogs. It can be employed to strategically alter a lead compound's logP, solubility, and metabolic stability, providing a precise tool for pharmacokinetic optimization in drug discovery programs .

Application

Selection Property

Validation Focus

SAR steric/hydrophobic probe

Gem-dimethyl-like substitution topology

Binding pocket tolerance mapping

Multi-step synthesis building block

Scalable precursor chemistry

Supply consistency and purity review

ADME property tuning

Unique lipophilic/steric profile

LogP, solubility, metabolic stability modulation

• [1] Han, Y., et al. (2012). Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192. View Source